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Compound of Interest

Compound Name: DPM-1001 trihydrochloride

Cat. No.: B11934143

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of DPM-1001 trihydrochloride with other
prominent Protein Tyrosine Phosphatase 1B (PTP1B) inhibitors. PTP1B is a well-validated
therapeutic target for type 2 diabetes, obesity, and cancer due to its role as a key negative
regulator of insulin and leptin signaling pathways. This document summarizes key performance
data, details experimental methodologies, and visualizes relevant biological and experimental
workflows to aid in the selection of appropriate inhibitors for research and development.

Quantitative Comparison of PTP1B Inhibitors

The following table summarizes the in vitro potency and selectivity of DPM-1001
trihydrochloride against other notable PTP1B inhibitors. Direct comparison of these values
should be made with caution, as experimental conditions can vary between studies.
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PTP1B Signhaling Pathway

PTP1B negatively regulates the insulin and leptin signaling pathways by dephosphorylating the

insulin receptor (IR) and Janus kinase 2 (JAK2), respectively. Inhibition of PTP1B enhances

these signaling cascades, leading to improved glucose uptake and energy homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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